Cas no 22204-94-0 (6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole)
![6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole structure](https://www.kuujia.com/scimg/cas/22204-94-0x500.png)
22204-94-0 structure
Product name:6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole
6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole
- 6-METHYL-9-(2-(2-METHYL-5-PYRIDYL)ETHYL)-1,2,3,4-TETRAHYDROCARBAZOLE SULFATE
- U7ZM52A3NT
- UNII-U7ZM52A3NT
- 22204-94-0
- 6-Methyl-9-(2-(2-methyl-5-pyridyl)ethyl)-1,2,3,4-tetrahydrocarbazole sulphate
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- Inchi: InChI=1S/C21H24N2.H2O4S/c1-15-7-10-21-19(13-15)18-5-3-4-6-20(18)23(21)12-11-17-9-8-16(2)22-14-17;1-5(2,3)4/h7-10,13-14H,3-6,11-12H2,1-2H3;(H2,1,2,3,4)
- InChI Key: XUCJJCRLGLINLS-UHFFFAOYSA-N
- SMILES: CC1=CC2=C(C=C1)N(C3=C2CCCC3)CCC4=CN=C(C=C4)C.OS(=O)(=O)O
Computed Properties
- Exact Mass: 304.19412
- Monoisotopic Mass: 402.16132849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 477
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 17.82
6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole Related Literature
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
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George K. Larsen,Yiping Zhao Nanoscale, 2013,5, 10853-10857
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Kun Qin,Zhikang Wang,Dekui Shen,Chunfei Wu RSC Adv., 2021,11, 37851-37865
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Yun Liu,Zhihua Cai,Quang Phan,Zhisheng Shi Mater. Adv., 2022,3, 1079-1086
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Dehua Zhou,Kongjun Zhu,Qingliu Wu,Yifeng Wang,Guoan Tai Nanoscale, 2016,8, 1975-1985
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
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Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
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Myung Hun Kim,Se-Na Kim,Hanna Lee,Na Kyeong Lee J. Mater. Chem. B, 2020,8, 7914-7920
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Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
22204-94-0 (6-methyl-9-[2-(6-methylpyridin-3-yl)ethyl]-2,3,4,9-tetrahydro-1H-carbazole) Related Products
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